Cas no 2229083-01-4 (3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2229083-01-4
• MF: C₁₃H₁₈F₃N
• MW: 245.283934116364
• CID: 6597870
• PubChem ID: 165850744
• Update Time: 2025-05-21

3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine
• EN300-1972579
• 2229083-01-4

• Inchi： 1S/C13H18F3N/c1-12(2,3)10-7-5-4-6-9(10)8-11(17)13(14,15)16/h4-7,11H,8,17H2,1-3H3
• InChI Key： AUMQAJCHVSURLS-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1C(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 245.13913406g/mol
• Monoisotopic Mass: 245.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine

Introduction to 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 2229083-01-4)

3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine, also known by its CAS number 2229083-01-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butylphenyl group and a trifluoromethylated amine moiety, which contribute to its distinct chemical and biological properties.

The synthesis of 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine typically involves a multi-step process that includes the formation of the tert-butylphenyl intermediate and subsequent functionalization to introduce the trifluoromethylated amine group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its chemical properties, 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine exhibits high stability and solubility in various organic solvents. These properties are crucial for its application in pharmaceutical formulations and analytical methods. The presence of the trifluoromethyl group imparts significant electronic effects, which can influence the compound's reactivity and binding affinity to biological targets.

The biological activity of 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine has been the subject of extensive investigation. Studies have shown that this compound possesses potent pharmacological effects, particularly in the modulation of neurotransmitter systems. For instance, it has been reported to exhibit selective serotonin reuptake inhibition (SSRI) activity, making it a potential candidate for the treatment of mood disorders such as depression and anxiety.

Beyond its potential as an antidepressant, 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine has also shown promise in other therapeutic areas. Research has indicated that it may have neuroprotective properties, potentially offering benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, preliminary studies suggest that it could have anti-inflammatory effects, which could be valuable in treating inflammatory conditions.

The safety profile of 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine is an important consideration for its development as a therapeutic agent. Preclinical studies have generally demonstrated favorable safety margins, with no significant toxicological concerns identified at therapeutic doses. However, further research is needed to fully characterize its long-term safety and potential side effects.

In the context of drug discovery and development, 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique structure and promising biological activities make it a valuable lead compound for further optimization and clinical evaluation. Ongoing efforts are focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce metabolic degradation.

To date, several clinical trials have been initiated to evaluate the efficacy and safety of 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine. These trials are designed to assess its therapeutic potential in various indications, including mood disorders and neurodegenerative diseases. Early results from these trials have been encouraging, with positive trends observed in terms of both efficacy and tolerability.

In conclusion, 3-(2-tert-butylphenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 2229083-01-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant potential to contribute to the treatment of various medical conditions.